[(1S,6R)-2-Azabicyclo[4.1.0]heptan-1-yl]methanol;hydrochloride
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Description
The compound “[(1S,6R)-2-Azabicyclo[4.1.0]heptan-1-yl]methanol;hydrochloride” is a type of azabicycloheptane . Azabicycloheptanes are a class of organic compounds that contain a bicyclic structure of seven atoms where one of the atoms is nitrogen .
Synthesis Analysis
While specific synthesis methods for this compound were not found, related compounds such as 6-cyano-2-oxa-7-azabicyclo[4.1.0]hept-3-en-1-yl acetate scaffolds have been synthesized directly from 2-amino-3-cyano-4-H-pyrans using iodobenzene diacetate (PIDA) as an oxidant at room temperature in the absence of any catalyst .Scientific Research Applications
Synthesis and Structural Studies
- Enantioselective Synthesis : The compound has been used in the enantioselective synthesis of 3-functionalized 2-azabicyclo[2.2.1]heptane derivatives, demonstrating its utility in asymmetric aza-Diels–Alder reactions (Vale et al., 2006).
- Chemo-, Regio-, and Stereoselectivity Studies : Studies have been conducted on the chemo-, regio-, and stereoselectivity in acid-catalyzed reactions involving similar compounds, providing insights into the chemical behavior of such azabicyclo structures (Vasin et al., 2010).
Medicinal Chemistry and Drug Design
- Conformationally Restricted Analogues for Drug Design : Synthesis of conformationally restricted nonchiral pipecolic acid analogues, which are important for the design of peptidomimetics and peptide models in drug discovery, has been reported. This research emphasizes the potential of such compounds in medicinal chemistry (Radchenko et al., 2009).
Organic Synthesis and Catalysis
- Hydrogenation/Transannulation Reactions : The compound has been utilized in B(C6F5)3 mediated arene hydrogenation/transannulation reactions, showcasing its role in the formation of azabicyclo[2.2.1]heptane derivatives (Longobardi et al., 2015).
- Stereocontrolled Synthesis : Research into stereocontrolled synthesis of 1-azabicyclo[4.1.0]heptanes has been performed, highlighting its applications in generating complex molecular architectures (Wynne et al., 2008).
Novel Synthetic Approaches and Transformations
- Polycyclic δ-Lactams Synthesis : Innovative methods for the synthesis of polycyclic δ-lactams with bridged benzomorphan skeletons, incorporating 2- or 3-azabicyclo[4.1.0]heptane units, have been developed, expanding the synthetic toolbox for complex molecules (Sośnicki et al., 2018).
- Selectfluor and Nucleofuge Reactions : The compound has been studied in the context of Selectfluor reactions, contributing to our understanding of the behavior of azabicyclo[n.2.1]alkane beta-halocarbamic acid esters in chemical transformations (Krow et al., 2008).
Advanced Material Synthesis
- Synthesis of Bicyclic Proline Analogues : Research has focused on the stereoselective synthesis of novel rigid bicyclic proline analogues, which are of interest for advanced material synthesis and biological applications (Grygorenko et al., 2006).
Properties
IUPAC Name |
[(1S,6R)-2-azabicyclo[4.1.0]heptan-1-yl]methanol;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13NO.ClH/c9-5-7-4-6(7)2-1-3-8-7;/h6,8-9H,1-5H2;1H/t6-,7-;/m1./s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WAJIOLZZILUMRN-ZJLYAJKPSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2CC2(NC1)CO.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C[C@@H]2C[C@@]2(NC1)CO.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H14ClNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
163.64 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
2187426-49-7 |
Source
|
Record name | 2-azabicyclo[4.1.0]heptan-1-ylmethanol hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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